Cas no 2060044-55-3 (imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone)

• Product Name: imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone
• CAS No: 2060044-55-3
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• MDL: MFCD30345453
• CID: 4635647
• PubChem ID: 137698580
• Update Time: 2025-08-05

imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone

• MDL： MFCD30345453
• Inchi： 1S/C5H7N3OS/c1-10(6,9)5-7-3-2-4-8-5/h2-4,6H,1H3
• InChI Key： FSGRWNRLVOMTOT-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC=N1)(=O)(=N)C

Additional information on imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone

Introduction to Imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone (CAS No. 2060044-55-3)

Imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone, identified by its CAS number 2060044-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of a pyrimidine core, which is a fundamental scaffold in medicinal chemistry due to its structural versatility and biological relevance. The pyrimidine ring, a six-membered heterocyclic aromatic system containing two nitrogen atoms, is widely recognized for its role in the synthesis of nucleic acids and various bioactive molecules.

The structure of imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The imino moiety, represented by the -C=N- group, introduces a polar double bond that can participate in hydrogen bonding interactions, enhancing the compound's solubility and binding affinity. The methyl group attached to the imino moiety further influences the electronic distribution and steric environment of the molecule. Additionally, the pyrimidin-2-yl substituent, which refers to the pyrimidine ring at position 2, provides a rigid aromatic backbone that can interact with biological targets through π-stacking or other non-covalent forces.

The lambda6-sulfanone component of the compound's name is particularly noteworthy, as sulfanones are known for their broad spectrum of biological activities. Sulfanone derivatives have been extensively studied for their potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The sulfanone group (-SO₂NH₂) introduces a sulfoxide functionality, which can exhibit electrophilic characteristics and engage in nucleophilic substitution reactions. This reactivity makes imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone a versatile intermediate in synthetic chemistry, enabling further functionalization and derivatization to tailor its properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone with various biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. The pyrimidine core, combined with the sulfanone moiety, suggests potential binding affinities with proteins involved in cell signaling pathways. For instance, preliminary computational studies suggest that imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone could interact with kinases and other enzymes that play critical roles in tumor progression.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds like imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone remains a cornerstone of medicinal chemistry innovation. The ability to modify specific functional groups while maintaining structural integrity allows for the optimization of pharmacokinetic and pharmacodynamic properties. Researchers are increasingly leveraging high-throughput screening techniques and machine learning algorithms to identify promising candidates for further development. The integration of these technologies has expedited the discovery process, enabling faster translation from laboratory research to clinical applications.

The chemical synthesis of imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone involves multi-step reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as oxidation or substitution. Advances in catalytic methods have also contributed to more efficient synthetic pathways, reducing waste generation and improving yield. These developments align with global efforts to promote sustainable chemistry practices.

Beyond its potential therapeutic applications, imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone has shown promise as a tool compound in biochemical research. Its unique structural features make it an excellent candidate for use in mechanistic studies aimed at understanding enzyme function and ligand-receptor interactions. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can elucidate how this compound interacts with biological targets at an atomic level. Such insights are invaluable for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

The role of computational modeling in predicting the behavior of complex molecules like imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide detailed insights into conformational changes and electronic properties under various conditions. These predictions guide experimental design by identifying optimal conditions for synthesis and characterization. Furthermore, virtual screening techniques enable researchers to assess potential binding affinities before committing resources to costly laboratory experiments.

As interest in personalized medicine grows, compounds like imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone are being explored for their potential use in targeted therapies tailored to individual patient profiles. Genetic variations can influence drug metabolism and response rates, making it crucial to develop compounds that exhibit high selectivity for specific targets while minimizing off-target effects. The structural diversity offered by molecules like this sulfanone derivative provides a rich foundation for designing drugs with improved patient outcomes.

The future directions for research on imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone include exploring its derivatives as lead compounds for drug development programs. By systematically modifying functional groups or introducing additional substituents, researchers can generate libraries of compounds with varying biological activities. High-throughput screening platforms coupled with artificial intelligence-driven de novo design methods are expected to accelerate this process significantly.

In conclusion,imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone (CAS No. 2060044-55-3) represents an intriguing compound with significant potential in pharmaceutical research due to its unique structural features and biological relevance。 Its combination of an imino group、a methyl substituent、a pyrimidine core、and a sulfanone moiety positions it as a versatile scaffold for further chemical modification。 As advancements continue in synthetic methodologies、computational modeling、and drug discovery technologies，the therapeutic applications of such specialized compounds are likely to expand，offering new hope for treating complex diseases。